Cas no 6857-34-7 (4-phenyl-1,3-dihydro-2H-imidazole-2-thione)

4-phenyl-1,3-dihydro-2H-imidazole-2-thione structure
6857-34-7 structure
Product Name:4-phenyl-1,3-dihydro-2H-imidazole-2-thione
CAS No:6857-34-7
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD00460555
CID:1077841
PubChem ID:1132611
Update Time:2025-04-20

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyl-1H-imidazole-2-thiol
    • 4-Phenyl-1,3-dihydro-2H-imidazole-2-thione
    • 4-phenyl-1,3-dihydro-imidazole-2-thione
    • 4-Phenylimidazole-2-thiol
    • 4-phenyl-1,3-dihydroimidazole-2-thione
    • 1,3-Dihydro-4-phenyl-2H-imidazole-2-thione
    • 2-Mercapto-4-phenylimidazole
    • AKOS008967392
    • Imidazole-2-thiol, 4-phenyl-
    • 2-mercapto-5-phenylimidazole
    • AKOS022185003
    • AI3-61073
    • CHEMBRDG-BB 4010221
    • 4-PHENYL-2-IMIDAZOLETHIONE
    • 6857-34-7
    • 2H-Imidazole-2-thione, 1,3-dihydro-4-phenyl-
    • NCGC00245517-01
    • 5-phenyl-1H-imidazol-2-thiol
    • NSC 45834
    • SCHEMBL3986584
    • 4-PHENYL-2-IMIDAZOLETHIOL
    • 5-phenyl-1H-imidazole-2-thiol
    • 4-phenyl-1h-imidazole-2-thione
    • A867017
    • 4-phenyl-2-imidazole-2-thione
    • 4-Phenylimidazole-2-thiol, 97%
    • ISOLPDRTYOTMTO-UHFFFAOYSA-N
    • UNII-KJ6FZP2MLL
    • VS-08892
    • F1967-0652
    • MLS000718523
    • FT-0684009
    • HMS2767A14
    • KJ6FZP2MLL
    • AKOS006230563
    • Z235363107
    • NSC45834
    • F2184-0187
    • 2-MERCAPTO-4-PHENYL-1H-IMIDAZOLE
    • DTXSID70218670
    • SMR000290791
    • EN300-26022
    • SCHEMBL258911
    • CHEMBL1531403
    • NSC-45834
    • 4-PHENYL-2-MERCAPTOIMIDAZOLE
    • MFCD00460555
    • BBL028658
    • STL356722
    • DB-367940
    • ALBB-016024
    • DTXCID20141161
    • 4-phenyl-1,3-dihydro-2H-imidazole-2-thione
    • MDL： MFCD00460555
    • Inchi： 1S/C9H8N2S/c12-9-10-6-8(11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12)
    • InChI Key： ISOLPDRTYOTMTO-UHFFFAOYSA-N
    • SMILES： S=C1NC=C(C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 176.04100
  • Monoisotopic Mass: 176.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 269-274 °C
  • Boiling Point: 389.5±35.0 °C at 760 mmHg
  • Flash Point: 189.3±25.9 °C
  • Refractive Index: 1.711
  • PSA: 67.48000
  • LogP: 2.36540
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 22-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Pricemore >>

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